BENGHE Methodological & Application

Check Availability & Pricing

Applications of 2-Oxoadipic Acid in
Biotechnology: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Oxoadipic acid

Cat. No.: B1198116

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Oxoadipic acid, also known as a-ketoadipic acid, is a key intermediate in the metabolic
pathways of the essential amino acids lysine and tryptophan.[1][2] Its strategic position in
cellular metabolism has made it a molecule of significant interest in the field of biotechnology.
Applications range from its use as a precursor for the synthesis of industrially valuable platform
chemicals to its role as a critical biomarker for inborn errors of metabolism. These application
notes provide an overview of the key biotechnological applications of 2-oxoadipic acid and
detailed protocols for relevant experimental procedures.

Application 1: Precursor for the Bio-based
Production of Adipic Acid

Adipic acid is a dicarboxylic acid of major industrial importance, primarily serving as a monomer
for the production of nylon-6,6.[3][4] The conventional chemical synthesis of adipic acid raises
environmental concerns, driving the development of sustainable, bio-based production routes.
One promising strategy involves the microbial conversion of renewable feedstocks to adipic
acid, with 2-oxoadipic acid as a key intermediate.[3][5]

Metabolic engineering efforts have focused on constructing artificial pathways in
microorganisms like Escherichia coli to produce adipic acid and its precursors.[6][7][8] A
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common route involves the conversion of the Krebs cycle intermediate a-ketoglutarate to 2-
oxoadipate, which is then further metabolized to adipic acid.[3][5]

Signaling Pathway: Biosynthesis of Adipic Acid from a-
Ketoglutarate via 2-Oxoadipate

The following diagram illustrates a metabolic pathway for the production of adipic acid from a-
ketoglutarate, highlighting the central role of 2-oxoadipic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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